Cas no 97892-99-4 ((Isopropoxy-methyl-phosphinoylmethyl)-phosphonic acid diisopropyl ester)

• Product name: (Isopropoxy-methyl-phosphinoylmethyl)-phosphonic acid diisopropyl ester
• CAS No: 97892-99-4
• MF: C₁₁H₂₆O₅P₂
• MW: 300.268665790558
• CID: 6604977

(Isopropoxy-methyl-phosphinoylmethyl)-phosphonic acid diisopropyl ester Chemical and Physical Properties

Names and Identifiers

• (Isopropoxy-methyl-phosphinoylmethyl)-phosphonic acid diisopropyl ester
• Phosphonic acid, P-[[methyl(1-methylethoxy)phosphinyl]methyl]-, bis(1-methylethyl) ester

• Inchi： 1S/C11H26O5P2/c1-9(2)14-17(7,12)8-18(13,15-10(3)4)16-11(5)6/h9-11H,8H2,1-7H3
• InChI Key： KOHOEABKYOGNPU-UHFFFAOYSA-N
• SMILES： P(CP(C)(OC(C)C)=O)(=O)(OC(C)C)OC(C)C

Experimental Properties

• Density: 1.0796 g/cm3
• Boiling Point: 130 °C(Press: 0.01 Torr)

Additional information on (Isopropoxy-methyl-phosphinoylmethyl)-phosphonic acid diisopropyl ester

Introduction to (Isopropoxy-methyl-phosphinoylmethyl)-phosphonic acid diisopropyl ester (CAS No. 97892-99-4)

The compound (Isopropoxy-methyl-phosphinoylmethyl)-phosphonic acid diisopropyl ester, identified by its CAS number 97892-99-4, is a specialized organic molecule with significant applications in the field of chemical biology and pharmaceutical research. This compound belongs to the class of organophosphorus derivatives, which are widely recognized for their diverse chemical properties and biological activities. Its unique structural features make it a valuable intermediate in the synthesis of various pharmacologically active agents, particularly those targeting neurological and inflammatory disorders.

In recent years, there has been growing interest in the development of novel organophosphorus compounds due to their potential as therapeutic agents. The structure of (Isopropoxy-methyl-phosphinoylmethyl)-phosphonic acid diisopropyl ester incorporates both phosphonic and phosphinate functional groups, which are known for their ability to interact with biological targets such as enzymes and receptors. This dual functionality has positioned the compound as a promising candidate for further investigation in drug discovery programs.

One of the most compelling aspects of this compound is its role in the synthesis of kinase inhibitors. Kinases are a family of enzymes that play a crucial role in cell signaling pathways, and their dysregulation is associated with numerous diseases, including cancer and inflammatory conditions. The phosphonic acid moiety in (Isopropoxy-methyl-phosphinoylmethyl)-phosphonic acid diisopropyl ester provides a strong binding interaction with the ATP-binding pockets of kinases, making it an effective scaffold for developing small-molecule inhibitors. Recent studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against various kinases, with potential therapeutic implications.

Additionally, the compound has shown promise in the development of anti-inflammatory agents. Chronic inflammation is a hallmark of many diseases, and targeting inflammatory pathways has been a major focus in drug development. The organophosphorus core of (Isopropoxy-methyl-phosphinoylmethyl)-phosphonic acid diisopropyl ester has been found to modulate inflammatory signaling pathways by interacting with key enzymes such as cyclooxygenase (COX) and lipoxygenase. These interactions can lead to reduced production of pro-inflammatory mediators, thereby alleviating inflammation.

The synthesis of (Isopropoxy-methyl-phosphinoylmethyl)-phosphonic acid diisopropyl ester involves multi-step organic reactions, requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations, have been employed to construct the complex framework of the molecule. These synthetic strategies not only highlight the versatility of modern organic chemistry but also underscore the importance of innovative methodologies in producing complex pharmaceutical intermediates.

In terms of biological activity, preliminary studies have revealed that (Isopropoxy-methyl-phosphinoylmethyl)-phosphonic acid diisopropyl ester exhibits moderate cytotoxicity against certain cancer cell lines. This effect is attributed to its ability to disrupt essential cellular processes such as DNA replication and cell division. Further research is ongoing to optimize its potency and selectivity, with the aim of developing it into a novel anticancer therapeutic.

The compound's potential extends beyond oncology; it has also been explored for its neuroprotective properties. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by the accumulation of toxic protein aggregates and oxidative stress. The phosphinic acid group in (Isopropoxy-methyl-phosphinoylmethyl)-phosphonic acid diisopropyl ester has been shown to scavenge reactive oxygen species, thereby protecting neurons from oxidative damage. This property makes it a candidate for developing treatments that could slow down or halt the progression of these debilitating diseases.

From a computational chemistry perspective, molecular modeling studies have been conducted to understand the binding interactions between (Isopropoxy-methyl-phosphinoylmethyl)-phosphonic acid diisopropyl ester and its target proteins. These studies have provided valuable insights into the structural features that contribute to its biological activity, guiding further modifications for improved efficacy. Techniques such as docking simulations and molecular dynamics simulations have been instrumental in elucidating these interactions at an atomic level.

The pharmacokinetic profile of this compound is also an area of active investigation. Understanding how a drug is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its clinical efficacy and safety. Preliminary pharmacokinetic studies suggest that (Isopropoxy-methyl-phosphinoylmethyl)-phosphonic acid diisopropyl ester exhibits reasonable bioavailability and moderate metabolic stability, making it a promising candidate for further development.

In conclusion, (Isopropoxy-methyl-phosphinoylmethyl)-phosphonic acid diisopropyl ester (CAS No. 97892-99-4) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an effective scaffold for developing kinase inhibitors, anti-inflammatory agents, and neuroprotective drugs. Ongoing research continues to explore its full therapeutic potential, with promising results suggesting its utility in treating various diseases ranging from cancer to neurodegenerative disorders.